Cas no 1273609-85-0 (3-amino-3-(pyrimidin-5-yl)propan-1-ol)

• Product Name: 3-amino-3-(pyrimidin-5-yl)propan-1-ol
• CAS No: 1273609-85-0
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 5924940
• PubChem ID: 55296602
• Update Time: 2025-06-09

3-amino-3-(pyrimidin-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(pyrimidin-5-yl)propan-1-ol
• AKOS006371785
• EN300-1850134
• 1273609-85-0

• Inchi： 1S/C7H11N3O/c8-7(1-2-11)6-3-9-5-10-4-6/h3-5,7,11H,1-2,8H2
• InChI Key： KCGBSVXLZWYIAX-UHFFFAOYSA-N
• SMILES： OCCC(C1=CN=CN=C1)N

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72Ų

Additional information on 3-amino-3-(pyrimidin-5-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(pyrimidin-5-yl)propan-1-ol (CAS No. 1273609-85-0): Properties, Applications, and Research Insights

3-amino-3-(pyrimidin-5-yl)propan-1-ol (CAS No. 1273609-85-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a pyrimidine ring linked to a propanolamine moiety, serves as a versatile intermediate in drug discovery. Its molecular formula, C₇H₁₁N₃O, and precise stereochemistry make it valuable for designing small-molecule inhibitors and biologically active probes. Researchers frequently explore its potential in modulating enzyme activity or receptor binding, aligning with trends in precision medicine and targeted therapy.

The growing demand for heterocyclic building blocks like 3-amino-3-(pyrimidin-5-yl)propan-1-ol reflects the pharmaceutical industry's focus on fragment-based drug design. Recent studies highlight its utility in synthesizing kinase inhibitors, a hot topic in oncology research. With the rise of AI-driven drug discovery, this compound's QSAR (Quantitative Structure-Activity Relationship) data has become a subject of machine learning models, addressing common search queries such as "pyrimidine derivatives in cancer therapy" or "amino alcohol applications in medicinal chemistry."

From a synthetic chemistry perspective, CAS No. 1273609-85-0 exemplifies the importance of chiral purity in bioactive molecules. Its stereocenters necessitate advanced analytical techniques like HPLC and NMR for characterization—a frequent discussion point in forums on pharmaceutical quality control. Environmental considerations also emerge, as sustainable synthesis methods for such intermediates gain traction under green chemistry initiatives.

Market analysts note increased patent filings involving 3-amino-3-(pyrimidin-5-yl)propan-1-ol, particularly in neurodegenerative disease and metabolic disorder applications. This aligns with Google Trends data showing rising searches for "novel CNS drug scaffolds". The compound's hydrogen-bonding capacity and logP value make it relevant to discussions on blood-brain barrier permeability—a critical factor in central nervous system drug development.

In conclusion, 3-amino-3-(pyrimidin-5-yl)propan-1-ol represents a compelling case study at the intersection of chemical innovation and therapeutic advancement. Its multifaceted role underscores the compound's relevance to contemporary research paradigms while addressing persistent industry challenges in molecular optimization and intellectual property strategy.